Cas no 29756-37-4 (Heptane, chloro-)
Heptane, chloro- structure
Product Name:Heptane, chloro-
CAS No:29756-37-4
MF:C28H60Cl4
MW:538.588006019592
CID:265135
PubChem ID:34688
Update Time:2025-04-19
Heptane, chloro- Chemical and Physical Properties
Names and Identifiers
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- Heptane, chloro-
- 29756-37-4
- CHLOROHEPTANES
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- Inchi: 1S/4C7H15Cl/c1-3-4-5-6-7(2)8;1-3-5-6-7(8)4-2;1-3-5-7(8)6-4-2;1-2-3-4-5-6-7-8/h3*7H,3-6H2,1-2H3;2-7H2,1H3
- InChI Key: ZJZKJKICQQSDQN-UHFFFAOYSA-N
- SMILES: ClC(CCC)CCC.ClC(CC)CCCC.ClC(C)CCCCC.ClCCCCCCC
Computed Properties
- Exact Mass: 538.341963g/mol
- Monoisotopic Mass: 536.344913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 32
- Rotatable Bond Count: 17
- Complexity: 160
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Heptane, chloro- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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